2-(((4-Chlorophenyl)thio)methyl)pyrrolidine hydrochloride

Specification

• CAS No.: 1353945-59-1
• Molecular Formula: C11H15Cl2NS
• Molecular Weight: 264.2 g/mol
• IUPAC Name: 2-[(4-chlorophenyl)sulfanylmethyl]pyrrolidine;hydrochloride
• Standard InChI: InChI=1S/C11H14ClNS.ClH/c12-9-3-5-11(6-4-9)14-8-10-2-1-7-13-10;/h3-6,10,13H,1-2,7-8H2;1H
• Standard InChI Key: ZRNGPUBKZWMVAY-UHFFFAOYSA-N
• SMILES: C1CC(NC1)CSC2=CC=C(C=C2)Cl.Cl
• Canonical SMILES: C1CC(NC1)CSC2=CC=C(C=C2)Cl.Cl

Introduction

2-(((4-Chlorophenyl)thio)methyl)pyrrolidine hydrochloride is a chemical compound belonging to the class of pyrrolidine derivatives. It is characterized by the presence of a pyrrolidine ring, a 4-chlorophenyl group, and a thioether linkage. This compound is of interest in various scientific research applications due to its unique chemical properties and potential biological activities.

Synthesis

The synthesis of 2-(((4-Chlorophenyl)thio)methyl)pyrrolidine hydrochloride typically involves two main steps:

• Formation of the Thioether Linkage: This step involves reacting 4-chlorobenzenethiol with an appropriate alkylating agent to form the 4-chlorophenylthioalkane intermediate. The reaction is usually carried out in the presence of a base like sodium hydride or potassium carbonate in solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• Cyclization to Form Pyrrolidine Ring: The next step involves the cyclization of the intermediate with a suitable amine, such as 1,4-dibromobutane, to form the pyrrolidine ring. This reaction is typically performed under reflux conditions in solvents like ethanol or acetonitrile.

Chemical Reactions

2-(((4-Chlorophenyl)thio)methyl)pyrrolidine hydrochloride can undergo various chemical reactions:

• Oxidation: The thioether group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

• Reduction: The compound can undergo reduction reactions, particularly at the pyrrolidine ring, using reducing agents like lithium aluminum hydride.

• Substitution: The chlorine atom on the phenyl ring can be substituted with other nucleophiles under appropriate conditions.

Scientific Research Applications

This compound has a wide range of applications in scientific research:

• Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

• Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

• Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs targeting specific biological pathways.

• Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Comparison with Similar Compounds

2-(((4-Chlorophenyl)thio)methyl)pyrrolidine hydrochloride is similar to other pyrrolidine derivatives, such as 2-(((4-Fluorophenyl)thio)methyl)pyrrolidine hydrochloride and 2-(((4-Bromophenyl)thio)methyl)pyrrolidine hydrochloride. The presence of different halogen atoms on the phenyl ring affects the compound's chemical reactivity and biological activity.

Comparison Table

Compound	Halogen	CAS Number	Molecular Weight
2-(((4-Chlorophenyl)thio)methyl)pyrrolidine hydrochloride	Chlorine	1353945-59-1	264.21 g/mol
2-(((4-Fluorophenyl)thio)methyl)pyrrolidine hydrochloride	Fluorine	1353989-69-1	251.75 g/mol
2-(((4-Bromophenyl)thio)methyl)pyrrolidine hydrochloride	Bromine	-	-